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Compound of Interest

Compound Name: Undecylamine-d23

Cat. No.: B12315505

Undecylamine-d23: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals
Introduction

Undecylamine-d23 is a deuterated form of undecylamine, a long-chain primary aliphatic
amine. In this isotopic variant, 23 of the 25 hydrogen atoms have been replaced with
deuterium. This high level of deuteration makes it a valuable tool in various scientific
disciplines, particularly in mechanistic studies, metabolic fate determination, and as an internal
standard in mass spectrometry-based analyses. Its chemical behavior closely mirrors that of its
non-deuterated counterpart, with the notable exception of the kinetic isotope effect, where the
stronger carbon-deuterium bond can lead to slower reaction rates in processes involving C-H
bond cleavage. This guide provides a detailed overview of the physical and chemical
properties, synthesis, and experimental protocols related to Undecylamine-d23, leveraging
data from its non-deuterated analog where specific data for the deuterated compound is not
available.

Physical and Chemical Properties

The physical and chemical properties of Undecylamine-d23 are expected to be very similar to
those of standard undecylamine due to the high degree of isotopic enrichment. The primary
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difference will be in the molecular weight.

Property Value
Molecular Formula CD3(CD2)10NH2
Molecular Weight 194.47 g/mol

Isotopic Enrichment

98 atom % D

Appearance Colorless to pale yellow liquid[1][2]
Melting Point 15-17 °C[1][2][3][4][5]
- _ 240-242 °C at 760 mmHg; 106-107 °C at 8

Boiling Point
mmHg[1][3]

Density Approximately 0.796 g/mL at 25 °C[1][3][4][5]
Limited solubility in water; soluble in organic

Solubility solvents like ethanol, diethyl ether, and acetone.
[11[5]

Flash Point 92 °C (197.6 °F) - closed cup[1][2][3]

pKa (of conjugate acid)

10.63 at 25 °C[1][2]

Refractive Index

1.439 at 20 °C[1][4]

Experimental Protocols

Synthesis of Undecylamine via Reductive Amination of

Undecanal

This common method for synthesizing undecylamine can be adapted for the synthesis of

Undecylamine-d23 by using a deuterated undecanal precursor.[5][6]

Materials:

e Undecanal (or its deuterated equivalent)

e Ammonia or another amine source[5]
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Reducing agent (e.g., sodium borohydride, or hydrogen gas with a catalyst like Raney nickel
or palladium on carbon)[5][6][7]

Anhydrous solvent (e.g., ethanol, methanol)[5][6][7]
Apparatus for inert atmosphere reaction
Standard laboratory glassware

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: In a high-pressure autoclave reactor, charge undecanal (1 equivalent) and
ethanol as the solvent. Add a slurry of Raney nickel (5-10% by weight of the undecanal).[6]

Ammonia Addition: Seal the reactor and purge with nitrogen. Introduce liquid ammonia (10-
20 equivalents) into the reactor.[6]

Hydrogenation: Pressurize the reactor with hydrogen to the desired pressure (e.g., 80 bar)
and heat to the reaction temperature (e.g., 120 °C) with vigorous stirring.[6]

Monitoring: Monitor the reaction progress by taking samples and analyzing for the
disappearance of undecanal using gas chromatography (GC).[6]

Workup: Once the reaction is complete, cool the reactor and carefully release the excess
pressure. Remove the catalyst by filtration.[6]

Purification: Remove the solvent and excess ammonia by distillation. The crude product is
then purified by fractional distillation under reduced pressure to yield undecylamine.[6]

Visualizations
Experimental Workflow: Synthesis of Undecylamine
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Workflow for Undecylamine Synthesis via Reductive Amination

1. Reactor Setup
(Undecanal, Ethanol, Raney Nickel)

eal & Purge

2. Ammonia Addition

;

3. Hydrogenation
(Pressurize with H2, Heat)

:

4. Reaction Monitoring (GC)

eaction Complete

5. Workup
(Cool, Depressurize, Filter)

:

6. Purification (Distillation)

Undecylamine
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Logical Flow of Undecylamine's Antifungal Mechanism

Amphiphilic Structure
(Hydrophobic Tail, Polar Head)

l
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:

Disruption of Lipid Bilayer

:

Increased Membrane Permeability

:

Leakage of Intracellular Components

Cell Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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